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Compound of Interest

Compound Name: Bismuth(III) bromide

Cat. No.: B147885 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the core physical properties of

Bismuth(III) bromide (BiBr₃), with a specific focus on its density and melting point. The

information is tailored for researchers, scientists, and professionals in the field of drug

development who require precise data for their work.

Core Physical Properties
Bismuth(III) bromide is an inorganic compound that appears as a white to light yellow or

golden deliquescent crystalline powder.[1][2] It is a key precursor in the synthesis of various

bismuth-containing compounds and sees use in materials science for the development of

semiconductors and optoelectronic devices.[1][3][4]

Quantitative Data Summary
The physical properties of Bismuth(III) bromide are summarized in the table below, providing

a clear and concise reference.
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Property Value Units Conditions

Density 5.7[3][5][6][7] g/mL or g/cm³ at 25 °C[2][5][7]

5.72 g/cm³ at 25 °C

5.776 g/cm³ Not Specified

Melting Point 218[1][8] °C Not Specified

219[2][5][6][9][10] °C Not Specified

Experimental Protocols
The determination of the physical properties of a solid compound like Bismuth(III) bromide
involves standardized laboratory procedures. Below are detailed methodologies for

ascertaining its density and melting point.

Determination of Density
The density of a solid can be determined using the principle of displacement. A common

method involves the following steps:

Mass Measurement: Accurately weigh a sample of dry Bismuth(III) bromide powder using

an analytical balance.[11]

Volume Measurement by Displacement:

Fill a graduated cylinder with a liquid in which Bismuth(III) bromide is insoluble and does

not react.

Record the initial volume of the liquid (V₁).[12]

Carefully immerse the weighed Bismuth(III) bromide sample into the liquid, ensuring it is

fully submerged.[12]

Record the new volume of the liquid (V₂).[12]
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The volume of the solid is the difference between the final and initial volumes (V = V₂ - V₁).

[12]

Calculation: The density (ρ) is calculated by dividing the mass (m) of the sample by its

volume (V): ρ = m/V.[11]

Determination of Melting Point
The melting point of a crystalline solid is a key indicator of its purity and is determined by

observing the temperature range over which it transitions from a solid to a liquid.[13][14] The

capillary method is a standard technique:

Sample Preparation:

A small amount of finely powdered, dry Bismuth(III) bromide is introduced into a thin-

walled capillary tube, which is sealed at one end.[15][16][17]

The tube is gently tapped to pack the sample into the closed end to a height of a few

millimeters.[15][16]

Apparatus Setup:

The capillary tube is attached to a thermometer.[15]

This assembly is placed in a melting point apparatus, such as a Thiele tube or a modern

digital instrument, which contains a heating bath (e.g., mineral oil or a metal block).[17]

Heating and Observation:

The apparatus is heated slowly and steadily.[15][17]

The temperature at which the first droplet of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end

of the melting range.[13]

For a pure substance, this range is typically narrow.[17]
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Visualized Workflow
The logical flow for determining the physical properties of Bismuth(III) bromide is illustrated in

the diagram below.

Density Determination Melting Point Determination

Weigh BiBr3 Sample

Calculate Volume (V = V2 - V1)

Measure Initial Liquid Volume (V1)

Immerse Sample & Measure Final Volume (V2)

Calculate Density (ρ = m/V)

Pack BiBr3 in Capillary Tube

Place in Melting Point Apparatus

Heat Slowly & Observe

Record Temperature Range of Melting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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